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Compound of Interest

Compound Name: 2,4-Dimethylpentane-1,2-diamine

Cat. No.: B2444229 Get Quote

Technical Guide: 2,4-Dimethylpentane-1,2-
diamine
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 2,4-Dimethylpentane-1,2-diamine,

summarizing its nomenclature, identifiers, and computed chemical properties based on

available data.

Chemical Identity and Nomenclature
The compound with the structure corresponding to 2,4-dimethylpentane-1,2-diamine is

registered under the IUPAC name 2,4-dimethylpentane-1,2-diamine.[1][2] It is essential to

distinguish this isomer from others, such as 2,4-dimethylpentane-2,4-diamine or 4,4-

dimethylpentane-1,2-diamine, which possess different structural arrangements.[3][4]

Synonyms and Identifiers:

CAS Number: 115947-69-8[1]

A comprehensive list of identifiers is provided in the data table below.

Chemical Properties
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Currently, detailed experimental data such as melting point, boiling point, and solubility are not

widely published in readily accessible literature. The information available primarily consists of

computed properties derived from computational chemistry models.

Data Summary Table

Property Value Source

IUPAC Name
2,4-dimethylpentane-1,2-

diamine
[1][2]

Molecular Formula C₇H₁₈N₂ [1][2]

Molecular Weight 130.23 g/mol [1]

Monoisotopic Mass 130.146998583 Da [1][2]

CAS Number 115947-69-8 [1]

Canonical SMILES CC(C)CC(C)(CN)N [1][2]

InChI Key
JIWVNNBIBQCVCD-

UHFFFAOYSA-N
[1][2]

Topological Polar Surface Area 52 Å² [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 3 [1]

Complexity 81 [1]

Experimental Protocols
A review of publicly available scientific literature and chemical databases did not yield detailed

experimental protocols for the synthesis, purification, or analysis of 2,4-dimethylpentane-1,2-
diamine. Researchers requiring this compound may need to develop a synthetic route based

on analogous chemical transformations or source it from specialized chemical suppliers.
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Visualization of Chemical Identifiers
The following diagram illustrates the logical relationship between the primary chemical name

and its key identifiers.

Logical Relationship of 2,4-Dimethylpentane-1,2-diamine Identifiers

2,4-Dimethylpentane-1,2-diamine

CAS: 115947-69-8

Formula: C₇H₁₈N₂

SMILES: CC(C)CC(C)(CN)N

InChIKey: JIWVNNBIBQCVCD-UHFFFAOYSA-N

Click to download full resolution via product page

Caption: Relationship between the compound name and its primary identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,4-Dimethylpentane-1,2-diamine IUPAC name and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2444229#2-4-dimethylpentane-1-2-diamine-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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